Cas no 356031-47-5 (Phenol, 2,4,6-trimethyl-, 4-methylbenzenesulfonate)

• Product Name: Phenol, 2,4,6-trimethyl-, 4-methylbenzenesulfonate
• CAS No: 356031-47-5
• MF: C₁₆H₁₈O₃S
• MW: 290.377323627472
• CID: 1471598
• PubChem ID: 11197042
• Update Time: 2025-04-20

Phenol, 2,4,6-trimethyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,6-trimethyl-, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,2,4,6-trimethylphenol
• Mesityl 4-methylbenzenesulfonate
• EN300-7196578
• 356031-47-5
• 2,4,6-trimethylphenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H18O3S/c1-11-5-7-15(8-6-11)20(17,18)19-16-13(3)9-12(2)10-14(16)4/h5-10H,1-4H3
• InChI Key： XISRALABLLXFPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 308.1083
• Monoisotopic Mass: 290.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters